Triisononyl trimellitate

Biodegradable Polymers

Due to growing environmental concerns, there's a strong push for the development of biodegradable alternatives to traditional plastics. Research suggests that TITM can be incorporated into specific bio-based polymers to enhance their flexibility and processability without compromising biodegradability. A study published in the journal "Green Chemistry" demonstrated how TITM, when incorporated into poly(lactic acid) (PLA), a common bioplastic, improved its toughness and elongation at break, making it more suitable for film applications [].

Drug Delivery Systems

TITM's biocompatible properties are being explored for its potential use in drug delivery systems. Research suggests that TITM nanoparticles can be used to encapsulate and deliver drugs within the body. A study published in the "International Journal of Pharmaceutics" showed that TITM nanoparticles could effectively encapsulate and deliver curcumin, a natural anti-inflammatory compound, with sustained release properties [].

Triisononyl trimellitate is a chemical compound classified as an ester, specifically the triester of trimellitic acid with isononyl alcohol. Its molecular formula is $C_{36}H_{60}O_6$ and it has a CAS Registry Number of 53894-23-8. This compound is known for its low volatility and high thermal stability, making it suitable for various industrial applications, particularly in the production of plasticizers and as a component in coatings and adhesives .

The primary chemical reaction involved in the formation of triisononyl trimellitate is the esterification of trimellitic anhydride with isononyl alcohol. The general reaction can be represented as follows:

This reaction typically requires the presence of a catalyst, such as tetrabutyl titanate, to facilitate the esterification process under controlled temperature conditions (185-245 °C) and to minimize the formation of by-products .

Triisononyl trimellitate has been evaluated for its biological activity, particularly concerning its potential toxicity and metabolic pathways. It is expected to undergo hydrolysis, leading to the formation of monoesters as primary metabolites. The oxidative metabolic products are typically present at low levels. Studies indicate that triisononyl trimellitate exhibits lower toxicity compared to other similar compounds, which may be attributed to its structural characteristics and metabolic pathways .

The synthesis of triisononyl trimellitate involves several key steps:

• Preparation: Combine trimellitic anhydride and isononyl alcohol in a molar ratio ranging from 1:3.5 to 1:4.5.
• Catalysis: Introduce a catalyst (e.g., tetrabutyl titanate) to promote the reaction.
• Heating: Heat the mixture to temperatures between 185 °C and 245 °C for approximately 3-4 hours while controlling the acid value.
• Dealcoholization: Employ negative pressure dealcoholization to remove water formed during the reaction.
• Purification: Conduct further purification steps using sodium hydroxide solution and water as an entrainer .